3-(3-Methoxyphenyl)-2-methylbenzoic acid

• IUPAC Name: 3-(3-methoxyphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-13(7-4-8-14(10)15(16)17)11-5-3-6-12(9-11)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: WVJGGYREGCDPTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=CC=C2)OC
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID90689146
• Molecular Weight: 242.27 g/mol
• CAS No.: 1261955-61-6

Description

3-(3-Methoxyphenyl)-2-methylbenzoic acid is a substituted benzoic acid derivative characterized by a methoxy group at the 3-position of the phenyl ring and a methyl group at the 2-position of the benzoic acid core. Its structure combines steric and electronic effects from the methyl and methoxy substituents, influencing solubility, reactivity, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(3-Methoxyphenyl)-2-methylbenzoic acid typically involves the following steps:

Starting Material: The synthesis begins with 3-methoxybenzaldehyde and 2-methylbenzoic acid.

Grignard Reaction: The 3-methoxybenzaldehyde undergoes a Grignard reaction with methylmagnesium bromide to form 3-(3-methoxyphenyl)-2-methylpropan-1-ol.

Oxidation: The resulting alcohol is then oxidized using an oxidizing agent such as potassium permanganate or chromium trioxide to yield 3-(3-methoxyphenyl)-2-methylbenzoic acid.

Industrial Production Methods: In an industrial setting, the synthesis of 3-(3-Methoxyphenyl)-2-methylbenzoic acid can be scaled up using continuous flow reactors and optimized reaction conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to enhance the efficiency of each step.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding quinones.

Reduction: Reduction of the carboxylic acid group can yield the corresponding alcohol.

Substitution: Electrophilic aromatic substitution reactions can occur at the aromatic ring, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nitrating agents, sulfonating agents.

Major Products:

Oxidation: Quinones.

Reduction: Alcohols.

Substitution: Halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

3-(3-Methoxyphenyl)-2-methylbenzoic acid has several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Methoxyphenyl)-2-methylbenzoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The methoxy and methyl groups influence its binding affinity and specificity. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Substituted Benzoic Acids with Methoxy and Methyl Groups

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents (Positions)	Key Properties/Applications	References
3-(3-Methoxyphenyl)-2-methylbenzoic acid	Methoxy (3-phenyl), Methyl (2-benzoic acid)	Intermediate for bioactive molecules; potential C–H activation substrate
2-Methylbenzoic acid	Methyl (2-benzoic acid)	Minimal steric shielding in aqueous systems; used in thermodynamic studies
3-Methoxy-2-methylbenzoic acid	Methoxy (3), Methyl (2)	Positional isomer; higher steric hindrance than para-substituted analogs
4-Methoxy-3-methylbenzoic acid	Methoxy (4), Methyl (3)	Enhanced solubility in polar solvents due to para-methoxy group
3-Hydroxy-2-methylbenzoic acid	Hydroxyl (3), Methyl (2)	Bioactive metabolite; antioxidant properties
2-(3-Methoxyphenyl)-2-methylpropanoic acid	Methoxy (3-phenyl), Methyl (propanoic acid)	Used in pharmaceutical intermediates; irritant hazard

Physicochemical Properties

• However, evidence from 2-methylbenzoic acid suggests that steric twisting of the carboxyl group is minimal in aqueous-octanol systems .
• Electronic Effects : The electron-donating methoxy group enhances resonance stabilization of the aromatic ring, influencing reactivity in electrophilic substitution or metal-catalyzed C–H activation reactions .

Research Findings and Contrasts

• Synthetic Utility : Ruthenium-catalyzed C–H arylation of 2-methylbenzoic acid derivatives (e.g., 3ab) achieves moderate yields (63%), highlighting challenges in sterically hindered substrates .
• Contradictions: While 2-methylbenzoic acid’s carboxyl group is reported as non-planar in X-ray studies, its aqueous solubility parameters align closely with less hindered isomers, indicating complex structure-property relationships .